2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-(2-ethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C23H30N2O3S/c1-5-28-17-13-10-9-12-16(17)24-20(26)19-15-11-7-6-8-14-18(15)29-21(19)25-22(27)23(2,3)4/h9-10,12-13H,5-8,11,14H2,1-4H3,(H,24,26)(H,25,27)
• InChI Key: SUYQJRXVZGFBLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCCCC3)NC(=O)C(C)(C)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE is a complex organic compound that belongs to the class of thieno[3,2-b]thiophene derivatives

Preparation Methods

The synthesis of 2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE typically involves multiple steps, including the formation of the thieno[3,2-b]thiophene core and subsequent functionalization. Common synthetic routes include:

Formation of the Thieno[3,2-b]thiophene Core: This can be achieved through cyclization reactions involving thiophene derivatives and appropriate reagents.

Functionalization: Introduction of the 2,2-dimethylpropanamido and 2-ethoxyphenyl groups is typically done through amide bond formation and etherification reactions, respectively

Industrial production methods may involve optimization of these synthetic routes to improve yield and scalability. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to achieve the desired product.

Chemical Reactions Analysis

2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present

Major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield corresponding alcohols or amines.

Scientific Research Applications

2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Used in the development of organic electronic devices such as organic photovoltaics and field-effect transistors

Mechanism of Action

The mechanism of action of 2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may interact with proteins or enzymes, leading to modulation of their activity. For example, it may bind to receptor sites or inhibit enzyme activity, thereby affecting cellular processes .

Comparison with Similar Compounds

Similar compounds to 2-(2,2-DIMETHYLPROPANAMIDO)-N-(2-ETHOXYPHENYL)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE include other thieno[3,2-b]thiophene derivatives such as:

Thieno[3,2-b]thiophene: Known for its electronic properties and used in organic electronics.

Diketopyrrolopyrrole-Thiophene Polymers: Used in the development of high-performance organic semiconductors

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and physical properties, making it suitable for specialized applications.